1-Nonyne
Overview
Description
1-Nonyne is an organic compound with the molecular formula CH3(CH2)6C≡CH . It is a clear colorless to pale yellow liquid . It has a characteristic sharp or pungent smell, which is common to many alkynes .
Synthesis Analysis
The synthesis of 1-Nonyne typically involves a procedure known as dehydrohalogenation. Initially, a 1,2-dihaloalkane is reacted with a base, usually a strong one like sodium amide (NaNH2) or potassium hydroxide (KOH). This reaction leads to the formation of an alkyne .
Molecular Structure Analysis
The molecular structure of 1-Nonyne is characterized by a carbon-carbon triple bond, which differentiates it from other hydrocarbons like alkanes and alkenes . The formula for nonyne is C9H16, implying that it contains nine carbon © atoms and sixteen hydrogen (H) atoms .
Chemical Reactions Analysis
1-Nonyne is highly reactive due to the presence of a triple bond. It undergoes many of the standard reactions for alkynes, including hydrogenation (addition of hydrogen), halogenation (addition of halogens), and hydration (addition of water) . It also reacts with thianthrene cation radical tetrafluoroborate to form trans-1,2-bis(5-thianthreniumyl)alkene tetrafluoroborate .
Physical And Chemical Properties Analysis
1-Nonyne has a density of 0.8±0.1 g/cm3, a boiling point of 150.5±3.0 °C at 760 mmHg, and a vapor pressure of 4.9±0.1 mmHg at 25°C . It has a refractive index of 1.430 and a molar refractivity of 41.6±0.3 cm3 . It is insoluble in water but can dissolve in organic solvents .
Scientific Research Applications
Synthesis of Complex Molecules
1-Nonyne is primarily utilized in the research and development sectors of chemistry as a building block for synthesizing more complex molecules. This includes applications in the development of pharmaceuticals and polymers, where its reactivity as an alkyne can be leveraged to create diverse chemical structures .
Pharmaceutical Development
In pharmaceutical research, 1-Nonyne can be used to synthesize compounds with potential medicinal properties. Its ability to undergo various chemical reactions makes it valuable for creating new drugs and studying their interactions within biological systems .
Polymer Chemistry
1-Nonyne serves as a monomer in polymer chemistry, contributing to the creation of new polymeric materials with unique properties. These materials can have applications ranging from industrial manufacturing to biodegradable products .
Material Science
The unique properties of 1-Nonyne allow it to be used in material science for developing advanced materials with specific desired characteristics, such as enhanced strength, flexibility, or thermal stability .
Enantioselective Synthesis
Researchers use 1-Nonyne in enantioselective synthesis processes to produce chiral molecules, which are essential in creating certain pharmaceuticals and agrochemicals with high specificity and efficacy .
Organic Synthesis Research
In organic synthesis, 1-Nonyne is a versatile reagent that can participate in various reactions, aiding in the study and development of new organic synthesis methods and pathways .
Analytical Chemistry
Due to its defined chemical structure, 1-Nonyne can be used as a standard or reference compound in analytical chemistry to calibrate instruments or validate methodologies .
Chemical Property Studies
The thermodynamic and physical properties of 1-Nonyne are of interest in chemical property studies, where researchers can gain insights into reaction mechanisms and conditions affecting alkyne behavior .
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
non-1-yne |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H16/c1-3-5-7-9-8-6-4-2/h1H,4-9H2,2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OSSQSXOTMIGBCF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCC#C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H16 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID4063036 |
Source
|
| Record name | 1-Nonyne | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID4063036 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
124.22 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
Colorless liquid with an odor like petrol; [Alfa Aesar MSDS] |
Source
|
| Record name | 1-Nonyne | |
| Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
| URL | https://haz-map.com/Agents/10239 | |
| Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
| Explanation | Copyright (c) 2022 Haz-Map(R). All rights reserved. Unless otherwise indicated, all materials from Haz-Map are copyrighted by Haz-Map(R). No part of these materials, either text or image may be used for any purpose other than for personal use. Therefore, reproduction, modification, storage in a retrieval system or retransmission, in any form or by any means, electronic, mechanical or otherwise, for reasons other than personal use, is strictly prohibited without prior written permission. | |
Vapor Pressure |
6.26 [mmHg] |
Source
|
| Record name | 1-Nonyne | |
| Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
| URL | https://haz-map.com/Agents/10239 | |
| Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
| Explanation | Copyright (c) 2022 Haz-Map(R). All rights reserved. Unless otherwise indicated, all materials from Haz-Map are copyrighted by Haz-Map(R). No part of these materials, either text or image may be used for any purpose other than for personal use. Therefore, reproduction, modification, storage in a retrieval system or retransmission, in any form or by any means, electronic, mechanical or otherwise, for reasons other than personal use, is strictly prohibited without prior written permission. | |
Product Name |
1-Nonyne | |
CAS RN |
3452-09-3 |
Source
|
| Record name | 1-Nonyne | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=3452-09-3 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 1-Nonyne | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0003452093 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 1-Nonyne | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | 1-Nonyne | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID4063036 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Non-1-yne | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.020.342 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | 1-NONYNE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/760V9GP5A1 | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the molecular formula and weight of 1-nonyne?
A1: The molecular formula of 1-nonyne is C9H16, and its molecular weight is 124.22 g/mol.
Q2: What spectroscopic data is available for 1-nonyne?
A2: 1-Nonyne has been characterized using various spectroscopic techniques, including Carbon-13 Nuclear Magnetic Resonance (13C NMR) [, ] and Deuterium Nuclear Magnetic Resonance (2H NMR) []. These techniques provide insights into its structure and properties.
Q3: What is the crystal structure of 1-nonyne?
A3: 1-Nonyne crystallizes in the space group Pca21 and forms layers with a square unit mesh []. This layered structure influences its packing efficiency and melting point.
Q4: Can 1-nonyne be polymerized?
A4: Yes, 1-nonyne can be polymerized using molybdenum- and tungsten-based catalysts, yielding poly(3,3-dimethyl-1-nonyne) []. This polymer exhibits interesting properties, such as partial solubility in toluene depending on the polymerization conditions.
Q5: Is 1-nonyne used in organic synthesis?
A5: Yes, 1-nonyne serves as a starting material in the synthesis of natural products. For instance, it is used in the enantioselective synthesis of cladospolide B, C, and the enantiomer of cladospolide D []. This synthesis utilizes reactions like alkyne zipper, Noyori ynone reduction, and Sharpless dihydroxylation.
Q6: Can 1-nonyne participate in cycloaddition reactions?
A6: Yes, when a reactive carbene precursor like 7-endo-ethylenedibenzo(a;b)bicyclo(4.10)heptane is irradiated, it fragments to yield phenanthrene and vinylcarbene, which rearranges to cyclopropene. This strained alkene can be trapped by 1-nonyne in cycloaddition reactions [].
Q7: What other reactions involve 1-nonyne?
A7: Thianthrene cation radical tetrafluoroborate (Th•+ BF4-) adds to 1-nonyne, forming trans-1,2-bis(5-thianthreniumyl)alkene tetrafluoroborate []. This adduct can undergo further transformations on alumina to yield alpha-ketoylides and alpha-ketols.
Q8: Are there studies on the thermodynamic properties of 1-nonyne?
A8: Yes, research has been conducted to determine the thermodynamic properties of 1-nonyne. This includes studies on its ideal-gas enthalpy of formation, vapor pressure, and heat capacity []. These properties are essential for understanding its behavior in various chemical processes.
Q9: Has the Wilson equation been used to describe 1-nonyne's behavior in mixtures?
A9: Yes, the modified Wilson equation has been employed to describe vapor-liquid equilibrium in systems containing 1-nonyne, specifically in a mixture with 1-propanol []. This approach helps predict the behavior of 1-nonyne in mixtures.
Q10: Are there group contribution methods for predicting 1-nonyne's thermodynamic properties?
A10: Research explored using quasichemical group contributions to predict thermodynamic properties of mixtures containing unsaturated hydrocarbons, including 1-nonyne []. These methods provide valuable tools for estimating thermodynamic data.
Q11: Does 1-nonyne possess any known biological activity?
A11: While the provided research doesn't focus on direct biological activity, 1-nonyne was identified in the n-butanol stem extract of Chenopodium murale L., which showed antifungal activity against Fusarium oxysporum f. sp. lycopersici []. Further research is needed to determine its specific role.
Q12: What analytical techniques are used to characterize 1-nonyne?
A12: Gas chromatography-mass spectrometry (GC-MS) is one of the analytical techniques employed to identify and quantify 1-nonyne in complex mixtures []. This method helps analyze its presence in various samples.
Q13: Is there information available on the material compatibility of 1-nonyne?
A13: While the provided research doesn't explicitly focus on material compatibility, 1-nonyne's use in various chemical reactions and its presence in natural extracts suggests its compatibility with a range of organic substances [, , ].
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